N-(1,3-benzodioxol-5-yl)-2-[(2-methyl-1H-indol-3-yl)sulfanyl]acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2-[(2-methyl-1H-indol-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C18H16N2O3S/c1-11-18(13-4-2-3-5-14(13)19-11)24-9-17(21)20-12-6-7-15-16(8-12)23-10-22-15/h2-8,19H,9-10H2,1H3,(H,20,21)
• InChI Key: IICKGYQUDXPGOT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=CC=CC=C2N1)SCC(=O)NC3=CC4=C(C=C3)OCO4
• Molecular Formula: C18H16N2O3S
• Molecular Weight: 340.4 g/mol

Description

N-(1,3-benzodioxol-5-yl)-2-[(2-methyl-1H-indol-3-yl)sulfanyl]acetamide, also known as MDPT, is a chemical compound that belongs to the class of synthetic cathinones. It is a designer drug that has been identified in various illicit drug products and has been found to have stimulant and psychoactive effects.

Mechanism of Action

N-(1,3-benzodioxol-5-yl)-2-[(2-methyl-1H-indol-3-yl)sulfanyl]acetamide acts as a reuptake inhibitor of dopamine, norepinephrine, and serotonin, leading to increased levels of these neurotransmitters in the brain. This results in the stimulation of the central nervous system, leading to increased energy, alertness, and euphoria. The exact mechanism of action of N-(1,3-benzodioxol-5-yl)-2-[(2-methyl-1H-indol-3-yl)sulfanyl]acetamide is not fully understood, and further research is needed to elucidate its molecular targets and pathways.
Biochemical and Physiological Effects:
N-(1,3-benzodioxol-5-yl)-2-[(2-methyl-1H-indol-3-yl)sulfanyl]acetamide has been found to have various biochemical and physiological effects on the body. It has been shown to increase heart rate, blood pressure, body temperature, and respiration rate. It can also cause vasoconstriction and muscle tension. Chronic use of N-(1,3-benzodioxol-5-yl)-2-[(2-methyl-1H-indol-3-yl)sulfanyl]acetamide may lead to tolerance, dependence, and withdrawal symptoms.

Advantages and Limitations for Lab Experiments

N-(1,3-benzodioxol-5-yl)-2-[(2-methyl-1H-indol-3-yl)sulfanyl]acetamide has several advantages for lab experiments, including its availability, low cost, and ease of synthesis. It can be used as a tool for investigating the pharmacological properties of cathinones and their potential therapeutic applications. However, there are also several limitations to using N-(1,3-benzodioxol-5-yl)-2-[(2-methyl-1H-indol-3-yl)sulfanyl]acetamide in lab experiments, including its potential toxicity, lack of standardization, and legal restrictions on its use.

Future Directions

There are several future directions for research on N-(1,3-benzodioxol-5-yl)-2-[(2-methyl-1H-indol-3-yl)sulfanyl]acetamide, including its potential therapeutic applications for various neurological and psychiatric disorders. Further studies are needed to investigate its molecular targets and pathways, as well as its long-term effects on the body. Additionally, the development of more selective and potent cathinone derivatives may lead to the discovery of new drugs with improved pharmacological properties and reduced toxicity.
In conclusion, N-(1,3-benzodioxol-5-yl)-2-[(2-methyl-1H-indol-3-yl)sulfanyl]acetamide is a synthetic cathinone that has been found to have stimulant and psychoactive effects on the central nervous system. It has been used in various scientific studies to investigate its pharmacological properties and potential therapeutic applications. N-(1,3-benzodioxol-5-yl)-2-[(2-methyl-1H-indol-3-yl)sulfanyl]acetamide acts as a reuptake inhibitor of dopamine, norepinephrine, and serotonin, leading to increased levels of these neurotransmitters in the brain. It has several advantages for lab experiments, but also has limitations and potential toxicity. Further research is needed to elucidate its molecular targets and pathways, as well as its long-term effects on the body.

Synthesis Methods

N-(1,3-benzodioxol-5-yl)-2-[(2-methyl-1H-indol-3-yl)sulfanyl]acetamide can be synthesized by using a multi-step process involving the condensation of 3,4-methylenedioxyphenylpropan-2-one with 2-methyl-3-nitro-1H-indole, followed by reduction of the nitro group to an amino group, and finally, coupling with thioacetic acid. The final product is purified by recrystallization and characterized by various spectroscopic techniques.

Scientific Research Applications

N-(1,3-benzodioxol-5-yl)-2-[(2-methyl-1H-indol-3-yl)sulfanyl]acetamide has been used in various scientific studies to investigate its pharmacological properties and potential therapeutic applications. It has been found to have stimulant effects on the central nervous system, similar to other cathinones such as methcathinone and mephedrone. N-(1,3-benzodioxol-5-yl)-2-[(2-methyl-1H-indol-3-yl)sulfanyl]acetamide has also been shown to have significant affinity for the serotonin transporter, which may contribute to its psychoactive effects.